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Compound of Interest

Compound Name:
2-Amino-5-bromo-3-nitrophenol

hydrobromide

Cat. No.: B13228929

Get Quote

Executive Summary & Retrosynthetic Analysis
The synthesis of 2-Amino-5-bromo-3-nitrophenol hydrobromide is a high-precision

electrophilic aromatic substitution (EAS) process. The primary challenge lies in regioselectivity

—directing the bromine atom specifically to the C5 position in the presence of three other

substituents (OH, NH₂, NO₂).

Retrosynthetic Logic
Target: 2-Amino-5-bromo-3-nitrophenol (C5-Br).

Precursor: 2-Amino-3-nitrophenol.[1]

Disconnection: C-Br bond formation via bromination.

Regiochemistry Control:

-NH₂ (Amino, C2): Strong ortho/para activator. Directs to C3 (blocked) and C5.

-OH (Hydroxyl, C1): Strong ortho/para activator. Directs to C2 (blocked), C4, and C6.
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-NO₂ (Nitro, C3): Strong meta deactivator. Directs to C1 (blocked) and C5.

Conclusion: The C5 position is synergistically activated by the amino group (para-

direction) and the nitro group (meta-direction), making it the thermodynamically and

kinetically favored site for electrophilic attack.

Mechanistic Pathway (DOT Diagram)
The following diagram visualizes the chemical transformation and electronic directing effects.

Regioselectivity Logic

2-Amino-3-nitrophenol
(C6H6N2O3)

Sigma Complex
(Transition State)

Electrophilic Attack
(C5 Position)

Br2 (1.2 eq)
1,4-Dioxane
10°C -> 25°C

2-Amino-5-bromo-3-nitrophenol
Hydrobromide
(Precipitate)

Re-aromatization
& Salt Formation

NH2 (C2) -> Directs Para to C5

NO2 (C3) -> Directs Meta to C5

Click to download full resolution via product page

Caption: Mechanistic pathway showing the synergistic directing effects of the amino and nitro

groups targeting the C5 position.

Experimental Protocol
This protocol is adapted from high-yield industrial patent methodologies (WO2017042182A1)

optimized for purity and scalability.

Materials & Reagents
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Reagent
CAS No.[2][3]
[4]

MW ( g/mol ) Equiv. Role

2-Amino-3-

nitrophenol
603-85-0 154.12 1.0 Substrate

Bromine (Br₂) 7726-95-6 159.81 1.2 Electrophile

1,4-Dioxane 123-91-1 88.11 Solvent Medium

Diethyl Ether 60-29-7 74.12 Wash Purification

Step-by-Step Methodology
1. Reactor Setup

Equip a jacketed glass reactor with a mechanical stirrer, temperature probe, and a pressure-

equalizing addition funnel.

Connect the reactor vent to a caustic scrubber (NaOH solution) to neutralize HBr fumes

generated during the reaction.

2. Dissolution
Charge 2-Amino-3-nitrophenol (1.0 eq) into the reactor.

Add 1,4-Dioxane (approx. 20 mL per gram of substrate). Dioxane is critical as it solubilizes

the starting material but acts as an anti-solvent for the hydrobromide salt product.

Stir until a homogeneous dark red/brown solution is obtained.

Cool the system to 10°C.

3. Bromination (Critical Process Parameter)
Charge Bromine (1.2 eq) into the addition funnel.

Dropwise Addition: Add bromine slowly over 30–60 minutes, maintaining the internal

temperature < 15°C.
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Why? Rapid addition or high temperature promotes poly-bromination and oxidation of the

amine.

Upon completion of addition, allow the mixture to warm to 20–25°C (Room Temperature).

Stir for 3 hours. A thick yellow/orange precipitate (the HBr salt) will form.

4. Isolation & Purification[5][6][7]
Filter the slurry under vacuum.

Wash 1: Wash the filter cake with fresh 1,4-dioxane to remove unreacted bromine and

organic impurities.

Wash 2: Wash with diethyl ether to remove residual dioxane and facilitate drying.

Drying: Dry the solid under vacuum at 40°C for 12 hours.

Expected Results
Appearance: Yellow to orange solid.

Yield: 85–90%.

Identity Verification:

1H NMR (DMSO-d6): δ 7.57 (d, J=2.1 Hz, 1H, C4-H), 6.99 (d, J=2.2 Hz, 1H, C6-H), 6.28

(br s, 2H, NH₂). Note the meta coupling constant (~2 Hz) indicating 1,3-relationship

between protons.

MS (ESI+): m/z = 233/235 (M+H of free base).

Process Flow & Safety Systems
The following diagram outlines the operational workflow and safety checkpoints.
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Caption: Operational workflow emphasizing temperature control and hazard management (HBr

evolution).

Critical Process Parameters (CPP) &
Troubleshooting

Parameter Specification Scientific Rationale

Temperature 10–15°C (Addition)

Low temperature suppresses

the formation of N-bromo

species and oxidation of the

phenol ring.

Solvent Choice 1,4-Dioxane

Dioxane is a polar aprotic

ether that dissolves the neutral

precursor but precipitates the

ionic hydrobromide salt, driving

the reaction to completion (Le

Chatelier's principle).

Stoichiometry 1.2 eq Br₂

A slight excess ensures

complete conversion. Large

excess (>1.5 eq) leads to 4,5-

dibromo impurities.

Atmosphere Ambient/Air

Strictly inert atmosphere is not

required, but moisture should

be minimized to prevent HBr

dilution.
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Precursor Synthesis: Synthesis of 2-amino-5-nitrophenol (Analogous chemistry).

ResearchGate.

Commercial Source: 2-Amino-5-bromo-3-nitrophenol HBr Salt. Echemi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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